molecular formula C16H23N3O2 B8589845 3-[2-(4-Benzyl-1-piperazinyl)-ethyl]-2-oxazolidinone

3-[2-(4-Benzyl-1-piperazinyl)-ethyl]-2-oxazolidinone

Cat. No. B8589845
M. Wt: 289.37 g/mol
InChI Key: LKWOOQQLFGHKRM-UHFFFAOYSA-N
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Description

3-[2-(4-Benzyl-1-piperazinyl)-ethyl]-2-oxazolidinone is a useful research compound. Its molecular formula is C16H23N3O2 and its molecular weight is 289.37 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C16H23N3O2

Molecular Weight

289.37 g/mol

IUPAC Name

3-[2-(4-benzylpiperazin-1-yl)ethyl]-1,3-oxazolidin-2-one

InChI

InChI=1S/C16H23N3O2/c20-16-19(12-13-21-16)11-10-17-6-8-18(9-7-17)14-15-4-2-1-3-5-15/h1-5H,6-14H2

InChI Key

LKWOOQQLFGHKRM-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1CCN2CCOC2=O)CC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods I

Procedure details

744 g of 1-benzyl-piperazine are treated, together with 590 g of powdered potassium carbonate, 10 g of potassium iodide and 5 litres of toluene, with 450 g of 3-(2-chloroethyl)-2 -oxazolidinone and the mixture is heated to reflux for 21 hours. The mixture is cooled, filtered and concentrated under reduced pressure. The residue is distilled under reduced pressure. There is obtained 3-[2-(4-benzyl-1-piperazinyl)-ethyl]-2- oxazolidinone which boils at 225° - 235° C under a pressure of 2- 2.5 mm. The compound is recrystallised from ethyl acetate; melting point 82° - 84° C. The dihydrochloride of melting point 243° - 245° C is obtained by treatment with an excess of hydrochloric acid in ethanol.
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